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Compound of Interest

Compound Name: Calcium beta-alaninate

Cat. No.: B1583486 Get Quote

Abstract
Calcium β-alaninate, the calcium salt of the naturally occurring β-amino acid β-alanine, is a

stable, versatile, and cost-effective chemical intermediate.[1][2][3] While its primary industrial

role is as a critical precursor in the synthesis of calcium pantothenate (Vitamin B5), its potential

utility in broader organic synthesis remains an area of active exploration.[1][4] This guide

provides an in-depth analysis of Calcium β-alaninate, presenting its established applications,

exploring its potential as a reagent and catalyst, and offering detailed protocols for its use. We

aim to equip researchers with both the foundational knowledge and practical methodologies to

leverage this compound in their synthetic endeavors, from pharmaceutical development to

materials science.

Introduction to Calcium β-Alaninate: A Profile
Calcium β-alaninate, with the chemical formula C₆H₁₂CaN₂O₄, is the salt formed from a calcium

cation (Ca²⁺) and two β-alaninate anions.[2][5] β-Alanine is unique as the only naturally

occurring β-amino acid, serving as a key building block for vital dipeptides like carnosine and

as a precursor to Coenzyme A.[6][7][8] The formation of the calcium salt provides a stable,

easily handleable, and isolable solid form of β-alanine, which is advantageous for industrial-

scale manufacturing and various synthetic applications.[1]
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Property Value Source

Molecular Formula C₆H₁₂CaN₂O₄ PubChem[2]

Molecular Weight 216.25 g/mol PubChem[2]

CAS Number 36321-40-1 Benchchem, CAS[1][3]

Appearance
Typically a white crystalline

powder
Alfa Chemistry[6]

Key Role
Intermediate in Vitamin B5

synthesis
Benchchem[1]

The structure of Calcium β-alaninate involves the coordination of the carboxylate groups of the

β-alaninate ligands with the calcium ion. This interaction provides insights into the broader field

of metal-amino acid coordination chemistry, which is fundamental to bioinorganic chemistry and

the design of novel catalysts.[1]

Core Application: Keystone Intermediate in Vitamin
B5 Synthesis
The most significant and well-documented application of Calcium β-alaninate is its role as a

direct precursor in the industrial synthesis of Calcium D-pantothenate (Vitamin B5).[1][4] This

process is a cornerstone of vitamin manufacturing for pharmaceutical and nutritional

applications.

The synthesis pathway typically begins with the hydrolysis of β-amino-propionitrile to produce a

solution of sodium β-alaninate.[4] This is then often converted to Calcium β-alaninate. The final

and critical step is the condensation reaction between Calcium β-alaninate and D-(-)-

pantolactone.

Workflow for Calcium Pantothenate Synthesis
The following diagram illustrates the streamlined industrial logic, highlighting the central role of

the β-alaninate salt.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/beta-Alanine_-Calcium-Salt-_2_1
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Alanine_-Calcium-Salt-_2_1
https://www.benchchem.com/product/b1583486
https://commonchemistry.cas.org/detail?cas_rn=36321-40-1
https://biosyn.alfa-chemistry.com/beta-alanine.html
https://www.benchchem.com/product/b1583486
https://www.benchchem.com/product/b1583486
https://www.benchchem.com/product/b1583486
https://patents.google.com/patent/CN105669481A/en
https://patents.google.com/patent/CN105669481A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Processing

Core Reagent Formation Final Condensation & Product Formation

β-Amino-propionitrile

Saponification / Hydrolysis
(e.g., with NaOH)

Sodium β-alaninate Solution

Calcium β-alaninate
(Formation via Ion Exchange or Neutralization)

Condensation Reaction

D-(-)-Pantolactone

Calcium D-Pantothenate (Vitamin B5)

Click to download full resolution via product page

Caption: Industrial synthesis pathway for Calcium Pantothenate.

Protocol 1: Laboratory-Scale Synthesis of Calcium D-
Pantothenate
This protocol outlines the condensation of Calcium β-alaninate with D-(-)-pantolactone. It is

adapted from established industrial methods for a research laboratory setting.[4][9]
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Materials:

Calcium β-alaninate (216.25 g/mol )

D-(-)-pantolactone (130.14 g/mol )

Methanol (anhydrous)

Reaction vessel with magnetic stirrer and reflux condenser

Heating mantle

Rotary evaporator

Procedure:

Reagent Preparation: In a 250 mL round-bottom flask, suspend 10.81 g (50 mmol) of

Calcium β-alaninate in 100 mL of anhydrous methanol.

Addition of Pantolactone: To the stirred suspension, add 13.01 g (100 mmol) of D-(-)-

pantolactone. Causality Note: A 1:2 molar ratio of Calcium β-alaninate to pantolactone is

required, as one mole of the calcium salt provides two moles of the β-alaninate nucleophile.

Reaction: Heat the mixture to reflux (approx. 65°C) with vigorous stirring. The suspension will

gradually clarify as the reaction proceeds and the product, Calcium D-pantothenate, is more

soluble in methanol. Maintain reflux for 4-6 hours.

Monitoring: The reaction can be monitored by Thin Layer Chromatography (TLC) to observe

the consumption of pantolactone.

Work-up and Isolation: After the reaction is complete, allow the mixture to cool to room

temperature. Reduce the solvent volume by approximately half using a rotary evaporator.

Crystallization: Cool the concentrated solution to 0-4°C for several hours to induce

crystallization of the product.

Filtration and Drying: Collect the white crystalline product by vacuum filtration, wash the filter

cake with a small amount of cold methanol, and dry the product under vacuum to yield

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calcium D-pantothenate.

Characterization: Confirm the identity and purity of the product using standard analytical

techniques such as NMR spectroscopy, IR spectroscopy, and melting point analysis.

Emerging & Potential Applications in Synthesis
While its role in Vitamin B5 production is paramount, the chemical nature of Calcium β-

alaninate suggests its utility in other synthetic contexts. This section explores potential

applications for further research.

A. As a Mild Base and Nucleophile Source
The β-alaninate anion is the conjugate base of a weak acid, making Calcium β-alaninate a

potential mild, non-hygroscopic basic reagent. Its calcium counter-ion can also serve as a

Lewis acid, potentially enabling bifunctional activation of substrates.

Potential Reactions:

Michael Additions: The amino group of β-alaninate can act as a nucleophile in conjugate

additions to α,β-unsaturated systems, a key method for forming more complex β-amino acid

derivatives.[10][11] Using the calcium salt could offer advantages in terms of handling and

solubility compared to free β-alanine.

Aldol-type Condensations: It could serve as a mild base to deprotonate active methylene

compounds.

Peptide Coupling: In peptide synthesis, β-alanine is a crucial component of β-peptides.[12]

[13] The calcium salt could be used directly in certain coupling reactions, where the calcium

ion might help in stabilizing peptide secondary structures or intermediates.[14][15]

B. Component in Calcium-Based Catalysis
There is growing interest in using earth-abundant metals like calcium as catalysts in organic

transformations.[16] Calcium complexes can function as effective Lewis acids to activate a

variety of functional groups.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pubs.acs.org/doi/10.1021/jo025957u
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-1941-2068
https://pubmed.ncbi.nlm.nih.gov/1637991/
https://pubmed.ncbi.nlm.nih.gov/1790297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9339050/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7761850/
https://ouci.dntb.gov.ua/en/works/40eNLK3l/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The β-alaninate ligand in Calcium β-alaninate could modulate the Lewis acidity and steric

environment of the calcium center, creating a unique catalytic species.

Potential Catalytic Applications:

Epoxide Opening: Lewis acidic activation of epoxides for nucleophilic attack.

Hydroamination/Hydroalkoxylation: Catalyzing the addition of amines or alcohols to

unsaturated bonds.

Polymerization: Initiating ring-opening polymerization of cyclic esters like lactide.

The diagram below illustrates the logical relationship for exploring Calcium β-alaninate in

catalysis.

Calcium β-alaninate

Dissociation / Solvation

Ca²⁺ Ion
(Lewis Acidic Center)

β-alaninate Anion
(Modulating Ligand / Brønsted Base)

Catalytic Cycle

Substrate
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Caption: Conceptual workflow for Calcium β-alaninate in catalysis.

Protocol 2: Exploratory Michael Addition of Calcium β-
Alaninate to an Enone
This protocol serves as a starting point for researchers wishing to investigate the nucleophilic

character of Calcium β-alaninate.

Materials:

Calcium β-alaninate

Chalcone (or other α,β-unsaturated ketone)

Dimethylformamide (DMF)

Dichloromethane (DCM)

Saturated aqueous NH₄Cl solution

Anhydrous MgSO₄

Procedure:

Reaction Setup: In a 50 mL flask, dissolve 1.31 g (6 mmol) of chalcone in 20 mL of DMF.

Reagent Addition: Add 1.30 g (6 mmol) of Calcium β-alaninate to the solution. Rationale: An

equimolar amount is a good starting point. The reaction may require heating to proceed at a

reasonable rate.

Reaction: Heat the mixture to 80°C and stir for 12-24 hours. Monitor the reaction by TLC for

the disappearance of the starting material.

Quenching and Extraction: Cool the reaction to room temperature. Pour the mixture into 50

mL of water and extract with dichloromethane (3 x 30 mL).

Washing: Wash the combined organic layers with saturated aqueous NH₄Cl solution (2 x 25

mL) to remove residual DMF and inorganic salts, followed by brine (1 x 25 mL).
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Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure.

Purification and Analysis: Purify the crude product by column chromatography on silica gel.

Characterize the resulting β-amino ketone derivative by NMR and mass spectrometry to

confirm the structure.

Conclusion
Calcium β-alaninate is a commercially significant compound whose utility in organic synthesis

is well-established in the context of Vitamin B5 manufacturing. Its properties as a stable,

bifunctional reagent—possessing both a nucleophilic/basic anion and a Lewis acidic cation—

suggest a broader applicability that is ripe for exploration. The protocols and concepts

presented here provide a robust framework for scientists to not only utilize Calcium β-alaninate

in its known role but also to pioneer its use in novel synthetic transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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